Cas no 64702-38-1 (2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one)
64702-38-1 structure
Product Name:2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
CAS No:64702-38-1
MF:C8H9N3O
MW:163.176561117172
CID:2792603
PubChem ID:71371442
Update Time:2025-04-21
2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- DTXSID00794376
- 64702-38-1
- SCHEMBL20881174
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- Inchi: 1S/C8H9N3O/c1-6-3-4-7-9-10(2)8(12)11(7)5-6/h3-5H,1-2H3
- InChI Key: LBRUCTATKAHZAH-UHFFFAOYSA-N
- SMILES: O=C1N(C)N=C2C=CC(C)=CN21
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 35.9Ų
2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
64702-38-1 (2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one) Related Products
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